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Compound of Interest

Compound Name: YK-3-237

Cat. No.: B033580

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This guide provides essential, step-by-step procedures for the
safe disposal of YK-3-237, a SIRT1 activator used in research. Adherence to these guidelines

is critical for protecting laboratory personnel and the environment.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) provided by the manufacturer for YK-3-237 and follow your institution's
established hazardous waste disposal protocols.

Chemical and Physical Properties of YK-3-237

A clear understanding of the chemical and physical properties of YK-3-237 is the first step in
ensuring its safe handling and disposal. The following table summarizes key quantitative data
for this compound.[1][2]
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Property Value

CAS Number 1215281-19-8

Molecular Formula C19H21BO~

Molecular Weight 372.18 g/mol

Appearance White to Pale Yellow Solid

Solubility Soluble in DMSO (to 100 mM) and Ethanol (to
100 mM)

Storage Store at -20°C

Step-by-Step Disposal Procedures for YK-3-237

The proper disposal of YK-3-237, like any research chemical, is a critical component of
laboratory safety. The following procedures are based on general best practices for hazardous
chemical waste disposal and should be adapted to comply with local and institutional
regulations.

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure you are wearing the appropriate personal
protective equipment (PPE). This includes:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat

Disposal of Unused or Waste YK-3-237 (Solid)

e Segregation: Do not mix solid YK-3-237 waste with other chemical waste unless explicitly
permitted by your institution's hazardous waste guidelines.

o Containerization: Place the solid YK-3-237 waste in a clearly labeled, sealed, and
compatible hazardous waste container. The container must be in good condition and leak-
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proof.

Labeling: Label the container with "Hazardous Waste" and the full chemical name: "B-[2-
Methoxy-5-[(1E)-3-0x0-3-(3,4,5-trimethoxyphenyl)-1-propen-1-yl]phenyl]-boronic acid" or
"YK-3-237". Include the approximate quantity and the date of accumulation.

Storage: Store the waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[3]

Disposal of YK-3-237 Solutions (in DMSO or Ethanol)

Segregation: Keep solutions of YK-3-237 separate from other waste streams. Do not
dispose of these solutions down the sink.[4]

Containerization: Collect the liquid waste in a sealed, leak-proof, and chemically compatible
container. Ensure the container is appropriate for flammable liquids if ethanol is the solvent.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"YK-3-237," the solvent used (e.g., "in DMSQO"), and the approximate concentration and
volume.

Storage: Store the liquid waste container in a designated, secure, and well-ventilated
secondary containment area, following guidelines for flammable liquid storage if applicable.

Pickup: Schedule a pickup with your institution's EHS department or a certified hazardous
waste disposal service.

Disposal of Contaminated Labware

Solid Contaminated Waste: Disposable labware (e.g., pipette tips, microfuge tubes)
contaminated with YK-3-237 should be placed in a designated solid hazardous waste
container.

Rinsing Reusable Labware:
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o Perform an initial rinse with a small amount of the solvent used (e.g., ethanol or DMSO) to
dissolve any remaining YK-3-237.

o Collect this first rinse as hazardous liquid waste.[4]

o Subsequent rinses with detergent and water can typically be disposed of down the drain,
but confirm this with your institution's policies.

o Empty Original Containers:

[e]

Ensure the original container is thoroughly empty.

o The first rinse of the empty container with a suitable solvent must be collected as
hazardous waste.[4]

o For containers of highly toxic chemicals, the first three rinses should be collected as
hazardous waste.[4] Although the acute toxicity of YK-3-237 is not well-documented, it is
prudent to follow this more stringent procedure.

o After thorough rinsing and air-drying, the container can often be disposed of as non-
hazardous waste, but this should be verified with local regulations.

YK-3-237 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of YK-3-
237 and associated materials.
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Start: Identify YK-3-237 Waste

Identify YK-3-237 Waste Stream

Categorize‘Waste Type

What is the form of the waste?

Contaminated
Labware

Contaminated Lali 'ware Path

Contaminated Labware

Solid Liquid|
Y
Rinse with Solvent
Solid Waste Path Liquid [Waste Path
\ \4 \ 4 \
. Dispose of Labware Collect First Rinse as | | | YK-3-237 Solution
UnmreelResie Sl ey | (as solid hazardous waste if disposable) Hazardous Liquid Waste (e.g., in DMSO/Ethanol)
\ 4
Place in Labeled Collect in Labeled
Hazardous Waste Container Liquid Hazardous Waste Container
Store in Secure Store in Secure
Secondary Containment Secondary Containment
Final Disposal|
v A4

Arrange for Pickup by
EHS/Certified Vendor

Click to download full resolution via product page

Caption: YK-3-237 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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